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Compound of Interest

Compound Name: Copper,cyanide

Cat. No.: B14754853

For researchers, scientists, and drug development professionals, understanding the intricate
reactions between copper minerals and cyanide solutions is crucial for a range of applications,
from hydrometallurgy to environmental science. This guide provides a comprehensive
comparison of the reaction products, supported by experimental data and detailed
methodologies.

The interaction of copper minerals with cyanide solutions is a complex process governed by
mineralogy, cyanide concentration, pH, and the presence of oxidizing agents. These reactions
are central to the cyanidation process used in gold extraction, where the presence of copper
minerals can significantly impact efficiency and reagent consumption. The primary products of
these reactions are various copper-cyanide complexes, with secondary products such as
thiocyanate and cyanate also forming under specific conditions.

Comparison of Reaction Products and Copper
Extraction

The solubility of copper minerals in cyanide solutions varies significantly, influencing the extent
of reaction and the nature of the resulting products. The following table summarizes the
quantitative data on copper extraction for common copper minerals under typical cyanidation
conditions.
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Reaction Pathways and Mechanisms

The dissolution of copper minerals in cyanide solutions involves a series of electrochemical
reactions. The specific pathways and the resulting products are dependent on the mineral type.

Sulfide Minerals (e.g., Chalcocite, Covellite, Bornite,
Chalcopyrite)

The primary reaction for copper sulfide minerals involves the formation of cuprous cyanide
complexes and thiocyanate. The general reaction can be represented as:

e 2CuzS + 10NaCN + Oz + 2H20 — 4Na[Cu(CN)z] + 2NaSCN + 4NaOH

The formation of various copper-cyanide complexes is dependent on the molar ratio of cyanide
to copper.
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Reaction pathway for copper sulfide minerals in cyanide solution.
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Reaction of copper sulfide minerals with cyanide.

Oxidized Minerals (e.g., Azurite, Malachite)

For oxidized copper minerals such as carbonates, the reaction with cyanide leads to the
formation of higher-order copper-cyanide complexes and cyanate. The cupric ions (Cu?*)
initially present are reduced to cuprous ions (Cu®).

e 2CuCO:s + 7NaCN + Hz0 - 2Naz[Cu(CN)s] + NaCNO + 2NaHCOs
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Reaction pathway for oxidized copper minerals in cyanide solution.
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Reaction of oxidized copper minerals with cyanide.

Experimental Protocols

A standardized experimental protocol is essential for obtaining comparable data on the reaction
of copper minerals with cyanide solutions. The bottle roll test is a widely used laboratory

procedure for this purpose.[4][5]

Standard Bottle Roll Test Protocol

This protocol outlines the key steps for conducting a bottle roll test to determine the leachability

of copper minerals in a cyanide solution.
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1. Sample Preparation
- Crush and grind ore to desired patrticle size (e.g., 80% passing 75 pm).|  Workflow for a standard bottle roll cyanidation test.

- Prepare a representative sample of known weight (e.g., 200 g).

\4
2. Slurry Preparation
- Place the ore sample in a bottle.
Add a measured volume of water to achieve the desired pulp density (e.g., 40-50% solids),

\

3. pH Adjustment
- Measure the initial pH of the slurry.
Add lime (CaO) or sodium hydroxide (NaOH) to adjust the pH to the target level (typically 10.5-11.0

\ 4

4. Cyanide Addition
Add a known concentration of sodium cyanide (NaCN) solution (e.g., 0.5-2.0 g/L)

\ 4

5. Leaching
- Seal the bottle and place it on a set of rolls to ensure continuous agitation.
Maintain a constant temperature (e.g., 25°C) for a specified duration (e.g., 24-48 hours),

\ 4

6. Sampling and Analysis
- Periodically, or at the end of the test, collect a sample of the pregnant leach solution.
- Filter the sample to separate solids.
nalyze the solution for copper and free cyanide concentrations using appropriate analytical methods (e.g., AAS, titration).

\ 4

7. Data Evaluation
- Calculate the percentage of copper extracted from the mineral.
- Determine the cyanide consumption per tonne of ore.

Click to download full resolution via product page

Standard Bottle Roll Test Workflow.
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Key Experimental Parameters:

o Particle Size: A finer grind generally increases the surface area available for reaction, leading
to higher extraction rates. A common target is 80% passing 75 micrometers.[6]

» Cyanide Concentration: The concentration of free cyanide affects the dissolution kinetics and
the stability of the copper-cyanide complexes.

e pH: Maintaining an alkaline pH (10.5-11.0) is crucial to prevent the formation of toxic
hydrogen cyanide (HCN) gas.[6]

o Dissolved Oxygen: Oxygen is a necessary oxidant for the dissolution of most sulfide
minerals.

o Temperature: Higher temperatures can increase the rate of reaction, but also the
decomposition of cyanide.

o Agitation: Continuous agitation ensures good contact between the mineral particles and the
leach solution.

By carefully controlling these parameters and employing standardized analytical techniques,
researchers can obtain reliable and comparable data on the reaction products of various
copper minerals in cyanide solutions. This information is invaluable for optimizing industrial
processes, developing new technologies, and assessing the environmental impact of
cyanidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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